Cas no 895482-88-9 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide
• CAS No: 895482-88-9
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 6308753
• PubChem ID: 7254696
• Update Time: 2025-06-25

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide
• F2537-1135
• 895482-88-9
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide
• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-(phenylthio)acetamide
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide
• AKOS024658115

• Inchi： 1S/C19H18N2O3S2/c1-23-16-9-8-13(10-17(16)24-2)15-11-26-19(20-15)21-18(22)12-25-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,20,21,22)
• InChI Key： OQPZSQIDIOSBOP-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2C=CC=CC=2)=O)=NC(=C1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide

Comprehensive Overview of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide (CAS No. 895482-88-9)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide, with the CAS number 895482-88-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of dimethoxyphenyl and phenylsulfanyl moieties in its structure enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the scientific community has shown growing interest in thiazole-based compounds due to their role in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly intrigued by the structure-activity relationship (SAR) of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide, as it offers insights into optimizing drug efficacy and reducing side effects. This compound's unique molecular framework makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of CAS 895482-88-9 involves multi-step organic reactions, including condensation and substitution processes, to achieve high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structural integrity. Given its potential applications, this compound is often discussed in the context of drug development pipelines and targeted therapy, aligning with current trends in personalized medicine.

One of the most frequently searched questions related to this compound is: "What are the biological activities of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide?" Preliminary studies suggest that it exhibits anti-inflammatory and antioxidant properties, which could be leveraged in treating oxidative stress-related disorders. Additionally, its thiazole ring is a key feature shared by several FDA-approved drugs, underscoring its pharmacological relevance.

From an industrial perspective, CAS 895482-88-9 is also of interest to manufacturers of fine chemicals and intermediates. Its versatility in synthetic chemistry makes it a valuable building block for creating more complex molecules. As the demand for high-value specialty chemicals grows, compounds like this are increasingly prioritized in research and development portfolios.

In summary, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide represents a compelling area of study at the intersection of chemistry and biology. Its multifunctional design and broad applicability position it as a noteworthy subject for future scientific breakthroughs. Researchers and industry professionals alike continue to explore its potential, driven by the evolving needs of modern healthcare and technology.